3,6-diamino-2-(4-bromobenzoyl)thieno[2,3-b]pyridine-5-carbonitrile

• IUPAC Name: 3,6-diamino-2-(4-bromobenzoyl)thieno[2,3-b]pyridine-5-carbonitrile
• InChI: InChI=1S/C15H9BrN4OS/c16-9-3-1-7(2-4-9)12(21)13-11(18)10-5-8(6-17)14(19)20-15(10)22-13/h1-5H,18H2,(H2,19,20)
• InChI Key: YAJAFVRAGKLQJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=C(C3=C(S2)N=C(C(=C3)C#N)N)N)Br
• Molecular Formula: C15H9BrN4OS
• Molecular Weight: 373.2 g/mol

Description

The compound “3,6-diamino-2-(4-bromobenzoyl)thieno[2,3-b]pyridine-5-carbonitrile” belongs to a class of organic compounds known as thienopyridines. Thienopyridines are aromatic heterocyclic compounds that contain a thiophene ring fused to a pyridine ring. The presence of amino, bromobenzoyl, and carbonitrile groups could potentially impart unique chemical and biological properties to this compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the fused thiophene and pyridine rings, with the bromobenzoyl group attached to the second carbon of the thiophene ring, and the diamino and carbonitrile groups attached to the third and fifth carbons of the pyridine ring, respectively.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing bromobenzoyl and carbonitrile groups, and the electron-donating amino groups. These groups could potentially make the compound susceptible to nucleophilic substitution reactions, among others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromobenzoyl and carbonitrile groups could increase its polarity and potentially its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Thienopyridines have been found to exhibit a wide range of biological activities, including inhibition of various enzymes. The specific activities of this compound would need to be determined through biological testing.

Future Directions

Given the wide range of biological activities exhibited by thienopyridines, this compound could potentially be of interest in medicinal chemistry research. Further studies could explore its synthesis, characterization, and biological activity.